Cas no 16499-45-9 (7-Fluoroquinazoline)

• Product name: 7-Fluoroquinazoline
• CAS No: 16499-45-9
• MF: C₈H₅N₂F
• MW: 148.1371
• CID: 121698
• PubChem ID: 23222715

7-Fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 7-Fluoroquinazoline
• Quinazoline, 7-fluoro-
• Quinazoline, 7-fluoro- (8CI)
• Quinazoline,7-fluoro-(8ci)
• CS-0096393
• 16499-45-9
• SCHEMBL559901
• DTXSID50631303
• D75735
• MFCD00195322
• SY390751

• Inchi： InChI=1S/C8H5FN2/c9-7-2-1-6-4-10-5-11-8(6)3-7/h1-5H
• InChI Key： YAQOPLHSWRJKMA-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C=NC=N2)=CC=1

Computed Properties

• Exact Mass: 148.04375
• Monoisotopic Mass: 148.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 25.78